Cas no 325978-78-7 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 325978-78-7
• MF: C₂₀H₁₈BrN₃O₄S₂
• MW: 508.408621311188
• CID: 5922684
• PubChem ID: 3281853
• Update Time: 2025-10-30

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(4-bromophenyl)-2-thiazolyl]-4-(4-morpholinylsulfonyl)-
• N-(4-(4-bromophenyl)thiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-morpholin-4-ylsulfonylbenzamide
• N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-4-(morpholine-4-sulfonyl)benzamide
• 325978-78-7
• AKOS003629045
• SR-01000393309-1
• SR-01000393309
• F0011-0308
• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C20H18BrN3O4S2/c21-16-5-1-14(2-6-16)18-13-29-20(22-18)23-19(25)15-3-7-17(8-4-15)30(26,27)24-9-11-28-12-10-24/h1-8,13H,9-12H2,(H,22,23,25)
• InChI Key： URNBGCMBFISMAU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Br)C=C2)=CS1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 506.99221g/mol
• Monoisotopic Mass: 506.99221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• pka: 6.49±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide

Introduction to N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 325978-78-7)

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 325978-78-7, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both thiazole and morpholine moieties in its framework suggests potential biological activities that are of great interest to researchers.

The molecular architecture of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide is characterized by a benzamide core linked to a thiazole ring, which is further substituted with a 4-bromophenyl group and a morpholine-4-sulfonyl moiety. This specific arrangement of functional groups not only contributes to the compound's overall solubility and bioavailability but also influences its interaction with biological targets. The bromophenyl group, in particular, is known for its ability to enhance binding affinity to certain enzymes and receptors, which is a critical factor in the design of effective therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic scaffolds such as thiazole and morpholine. These heterocycles are widely recognized for their diverse biological activities and have been successfully utilized in the synthesis of various pharmaceuticals. For instance, thiazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and even cancer, while morpholine derivatives are often employed as antihistamines and vasodilators. The combination of these two heterocycles in N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide suggests that it may exhibit multiple therapeutic effects.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The benzamide moiety, for example, is known to be a key pharmacophore in many drugs that target enzymes such as proteases and kinases. By incorporating this group into the molecular structure, researchers aim to enhance the compound's ability to inhibit these enzymes effectively. Additionally, the morpholine-4-sulfonyl group can contribute to the compound's solubility and improve its pharmacokinetic properties, which are essential for drug efficacy.

Recent studies have highlighted the importance of rational drug design in developing new therapeutic agents. By leveraging computational methods and high-throughput screening techniques, researchers can identify promising candidates like N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide more efficiently. These approaches allow for the rapid evaluation of thousands of compounds based on their predicted biological activities and interactions with target proteins. As a result, there has been a significant increase in the number of novel compounds entering preclinical development each year.

The synthesis of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the thiazole ring typically begins with the condensation of 2-aminothiophene with appropriate electrophiles, followed by functionalization at other positions on the ring. The subsequent attachment of the 4-bromophenyl group and morpholine-4-sulfonyl moiety requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-4-(morpholine-4-sulfonyl)benzamide represents an intriguing compound with potential therapeutic applications. Its unique molecular structure combines several pharmacophoric elements that are known to interact with various biological targets. As research in pharmaceutical chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new drugs. The combination of traditional synthetic methods with modern computational tools will further enhance our ability to design molecules with desired properties and functionalities.